Cas no 104076-80-4 (2-chloro-5,6-dimethyl-1,3-benzothiazole)

2-Chloro-5,6-dimethyl-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with chloro and methyl functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro group enhances electrophilic substitution potential, while the methyl substituents influence steric and electronic properties, allowing for selective modifications. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in multi-step synthetic routes. The compound is commonly employed in the preparation of biologically active molecules, including potential therapeutic agents and functional materials.

2-chloro-5,6-dimethyl-1,3-benzothiazole structure

104076-80-4 structure

Product Name:2-chloro-5,6-dimethyl-1,3-benzothiazole

CAS No:104076-80-4

MF:C₉H₈ClNS

MW:197.684519767761

MDL:MFCD09743042

CID:126013

PubChem ID:21985841

Update Time:2025-10-29

2-chloro-5,6-dimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- Benzothiazole, 2-chloro-5,6-dimethyl- (9CI)
- Benzothiazole, 2-chloro-5,6-diMethyl-
- 2-chloro-5,6-dimethyl-1,3-benzothiazole
- ACMC-20m6ut
- CTK0H2525
- F1908-0038
- MolPort-004-750-764
- SureCN1748026
- 2-Chloro-5,6-dimethylbenzo[d]thiazole, 97%
- 104076-80-4
- DTXSID10621200
- EN300-238429
- 2-chloro-5,6-dimethylbenzo[d]thiazole
- MFCD09743042
- AKOS005208483
- SY065328
- SCHEMBL1748026
- DB-274794
- MDL： MFCD09743042
- Inchi： 1S/C9H8ClNS/c1-5-3-7-8(4-6(5)2)12-9(10)11-7/h3-4H,1-2H3
- InChI Key： XODBBWCMOHPBMI-UHFFFAOYSA-N
- SMILES： ClC1=NC2C=C(C)C(C)=CC=2S1

Computed Properties

Exact Mass: 197.00674
Monoisotopic Mass: 197.0065981g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.1
Topological Polar Surface Area: 41.1Å²

Experimental Properties

PSA: 12.89
LogP: 3.56650

2-chloro-5,6-dimethyl-1,3-benzothiazole Pricemore >>

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